Cas no 88830-20-0 (1,2,4-Benzenetricarbonitrile, 5-methyl-)

1,2,4-Benzenetricarbonitrile, 5-methyl- structure
88830-20-0 structure
Product Name:1,2,4-Benzenetricarbonitrile, 5-methyl-
CAS No:88830-20-0
MF:C10H5N3
MW:167.166801214218
CID:621012
PubChem ID:11768936
Update Time:2025-04-19

1,2,4-Benzenetricarbonitrile, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzenetricarbonitrile, 5-methyl-
    • 5-methylbenzene-1,2,4-tricarbonitrile
    • 1,2,4-Benzenetricarbonitrile,5-methyl
    • 2,4,5-tricyanotoluene
    • 5-Methyl-1,2,4-benzenetricarbonitrile
    • 88830-20-0
    • DTXSID10472077
    • SCHEMBL10098510
    • Inchi: 1S/C10H5N3/c1-7-2-9(5-12)10(6-13)3-8(7)4-11/h2-3H,1H3
    • InChI Key: ATTYYSSMJCWCJY-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(C#N)C(C#N)=CC=1C

Computed Properties

  • Exact Mass: 167.04800
  • Monoisotopic Mass: 167.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.37000
  • LogP: 1.61004

1,2,4-Benzenetricarbonitrile, 5-methyl- Production Method

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